Cas no 2138408-84-9 (4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole)

• Product Name: 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole
• CAS No: 2138408-84-9
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• MDL: MFCD31600617
• CID: 5611703
• PubChem ID: 165486625
• Update Time: 2025-10-21

4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2138408-84-9
• 4-[3-(bromomethyl)phenyl]-3-methyl-1H-pyrazole
• EN300-842775
• 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole

• MDL： MFCD31600617
• Inchi： 1S/C11H11BrN2/c1-8-11(7-13-14-8)10-4-2-3-9(5-10)6-12/h2-5,7H,6H2,1H3,(H,13,14)
• InChI Key： HMVVPIGAQSNNRH-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC(=C1)C1C=NNC=1C

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole

Introduction to 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole (CAS No. 2138408-84-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole (CAS No. 2138408-84-9) is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a pyrazole core substituted with a bromomethylphenyl group and a methyl group at the 3-position, presents an intriguing scaffold for the development of novel therapeutic agents. The presence of both bromomethyl and methyl substituents provides multiple sites for functionalization, making it a valuable building block for synthetic chemistry.

The pyrazole moiety is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of additional functional groups into the pyrazole framework can modulate these activities and expand their therapeutic potential. In particular, the bromomethylphenyl substituent introduces reactivity that allows for further derivatization, enabling the creation of complex molecular structures with tailored biological properties.

Recent research has highlighted the importance of 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in designing inhibitors of enzymes involved in cancer metabolism. The pyrazole core interacts with key residues in the active sites of these enzymes, while the bromomethyl group serves as a handle for covalent bond formation or further chemical modification. This dual functionality has led to the discovery of potent inhibitors with improved selectivity and efficacy.

Moreover, the methyl group at the 3-position of the pyrazole ring contributes to the steric and electronic properties of the molecule, influencing its binding affinity and pharmacokinetic profile. Computational studies have shown that this substitution can enhance interactions with biological targets by optimizing the orientation and accessibility of key functional groups. Such insights have guided the design of more effective derivatives with enhanced therapeutic properties.

In addition to its applications in oncology, 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole has shown promise in other areas of medicinal chemistry. For example, it has been used as a precursor in the synthesis of compounds targeting neurological disorders. The pyrazole scaffold is particularly relevant in this context due to its ability to cross the blood-brain barrier and interact with central nervous system receptors. The bromomethyl group further facilitates the introduction of neuroactive moieties, enabling the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The compound's versatility also extends to its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel heterocyclic frameworks by incorporating additional functional groups or linking it to other pharmacophores. This approach has led to the discovery of new classes of compounds with unique biological activities, underscoring the importance of 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole as a synthetic building block.

Advances in synthetic methodologies have further enhanced the utility of CAS No. 2138408-84-9 in drug discovery. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient functionalization at multiple positions on the pyrazole ring, allowing for rapid diversification of molecular structures. These methods have been instrumental in generating libraries of compounds for high-throughput screening, accelerating the identification of lead candidates for further development.

The growing interest in 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole is also reflected in its increasing demand from academic and industrial researchers worldwide. Its availability from specialized suppliers ensures that scientists can access this valuable compound for their studies without significant hurdles. This accessibility has fostered innovation across multiple disciplines, contributing to advancements in both fundamental research and drug development.

In conclusion, 4-3-(bromomethyl)phenyl-3-methyl-1H-pyrazole (CAS No. 2138408-84-9) is a multifaceted compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance is expected to grow further, driving innovation in drug discovery and molecular medicine.